2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C14H19ClN2O3.ClH/c1-2-19-12-6-9(7-17-10-3-4-10)5-11(15)14(12)20-8-13(16)18;/h5-6,10,17H,2-4,7-8H2,1H3,(H2,16,18);1H
• InChI Key: HCUKCYNXXJXOCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC2CC2)Cl)OCC(=O)N.Cl
• Molecular Formula: C14H20Cl2N2O3
• Molecular Weight: 335.2 g/mol

Description

2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of 2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride involves its ability to bind to specific target proteins in the body. This binding can either activate or inhibit the function of these proteins, leading to a range of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific target proteins it binds to. Some of the effects that have been observed in scientific research include changes in enzyme activity, alterations in cellular signaling pathways, and changes in gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride in lab experiments is its ability to selectively target specific proteins. This allows researchers to study the function of these proteins in a controlled environment. However, one of the limitations of using this compound is that it can be difficult to synthesize, which can limit its availability for use in research.

Future Directions

There are several future directions for research involving 2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride. One potential area of focus is the development of new synthesis methods that are more efficient and cost-effective. Another area of research could involve the identification of new target proteins that this compound can bind to, which could lead to the discovery of new therapeutic targets for various diseases. Additionally, further studies could be conducted to investigate the long-term effects of this compound on the body.
In conclusion, this compound is a promising compound that has the potential to be used in a wide range of scientific research applications. Its unique properties make it a valuable tool for studying protein-protein interactions and the function of certain enzymes and receptors in the body. While there are limitations to its use, ongoing research is likely to uncover new applications and uses for this compound in the future.

Synthesis Methods

The synthesis of 2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride involves several steps. The process starts with the synthesis of 2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenol, which is then converted into 2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetic acid. This acid is then converted into the hydrochloride salt form using hydrochloric acid.

Scientific Research Applications

2-{2-chloro-4-[(cyclopropylamino)methyl]-6-ethoxyphenoxy}acetamide hydrochloride has a wide range of potential applications in scientific research. It is commonly used in the field of biochemistry and molecular biology as a tool for studying protein-protein interactions. This compound can also be used to study the function of certain enzymes and receptors in the body.